![molecular formula C11H13NO2 B2834230 Spiro[1,3-benzodioxole-2,4'-piperidine] CAS No. 7677-96-5](/img/structure/B2834230.png)
Spiro[1,3-benzodioxole-2,4'-piperidine]
Overview
Description
Spiro[1,3-benzodioxole-2,4’-piperidine] is a type of spiro compound . Spiro compounds are characterized by having two rings sharing the same atom, the quaternary spiro carbon . They have inherent rigidity and a three-dimensional nature, which makes them interesting for various applications . The spiro[1,3-benzodioxole-2,4’-piperidine] has synonyms such as spiro[1,3-benzodioxol-2,1’-cyclopentane]-5-amine and spiro[benzo[d]1,3-dioxolene-2,1’-cyclopentane]-5-ylamine .
Scientific Research Applications
Microwave-Assisted Multicomponent Synthesis
Microwave-assisted organic synthesis has emerged as a powerful tool for assembling complex molecular architectures. Researchers have utilized this technique to efficiently synthesize spiro heterocyclic compounds, including Spiro[1,3-benzodioxole-2,4’-piperidine]. By accelerating reaction rates and improving yields, microwave irradiation enhances the accessibility of these compounds .
Materials Science and Optoelectronics
The spirocyclic structure influences the optical properties of Spiro[1,3-benzodioxole-2,4’-piperidine] derivatives. Researchers explore their use in organic light-emitting diodes (OLEDs), sensors, and other optoelectronic devices.
These applications highlight the versatility and significance of Spiro[1,3-benzodioxole-2,4’-piperidine] in scientific research. As ongoing studies uncover more about its properties, we can expect further innovations and applications in diverse fields . If you’d like additional information or have any other requests, feel free to ask!
Future Directions
Spiro compounds, in general, have received special attention in medicinal chemistry due to their promising biological activity . They have become biological targets due to their inherent three-dimensional nature and ability to project functionalities in all three dimensions . Therefore, the development of fast and cost-effective methods for the synthesis of substituted spiro compounds is an important task of modern organic chemistry .
properties
IUPAC Name |
spiro[1,3-benzodioxole-2,4'-piperidine] |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-2-4-10-9(3-1)13-11(14-10)5-7-12-8-6-11/h1-4,12H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVKNICXDNWDLFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12OC3=CC=CC=C3O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[1,3-benzodioxole-2,4'-piperidine] | |
CAS RN |
7677-96-5 |
Source
|
| Record name | spiro[1,3-benzodioxole-2,4'-piperidine] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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